Cas no 1680-31-5 (Dicaprylyl carbonate)

• Product Name: Dicaprylyl carbonate
• CAS No: 1680-31-5
• MF: C₁₇H₃₄O₃
• MW: 286.45006608963
• CID: 117952
• PubChem ID: 9904000
• Update Time: 2025-04-18

Dicaprylyl carbonate Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, dioctylester
• DICAPRYLYL CARBONATE
• Di-n-octyl-carbonate
• Dioctyl carbonate
• Dioctylcarbonat
• Kohlensaeure-di-n-octylester
• octyl carbonate
• 609A3V1SUA
• AKOS028111894
• 1680-31-5
• DICAPRYLYL CARBONATE [WHO-DD]
• di-1-octyl carbonate
• SCHEMBL119774
• Cetiol CC; Cetiol DD; Dicaprylyl carbonate
• BS-51968
• CS-0113899
• dicaprylyl carbonat
• Q27263196
• Carbonic acid, dioctyl ester
• DICAPRYLYL CARBONATE [INCI]
• UNII-609A3V1SUA
• F71258
• dioctylcarbonate
• DTXSID9075115
• CARBONIC ACID, DICAPRYLYL ESTER
• HY-135737
• DTXCID3035393
• Carbonic acid dioctyl ester
• Dicaprylyl Carbonate 99%
• Dicaprylyl carbonate

• Inchi： 1S/C17H34O3/c1-3-5-7-9-11-13-15-19-17(18)20-16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• InChI Key： PKPOVTYZGGYDIJ-UHFFFAOYSA-N
• SMILES： O(C(=O)OCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 286.25100
• Monoisotopic Mass: 286.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.898
• Boiling Point: 350.886°C at 760 mmHg
• Flash Point: 134.694°C
• Refractive Index: 1.442
• PSA: 35.53000
• LogP: 5.86060